3-(1-Methanesulfonylcyclopropyl)benzoic acid
Overview
Description
3-(1-Methanesulfonylcyclopropyl)benzoic acid is a useful research compound. Its molecular formula is C11H12O4S and its molecular weight is 240.27. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Chemical Reactions
Methanesulfonic acid, a related compound to 3-(1-Methanesulfonylcyclopropyl)benzoic acid, has been extensively studied for its catalytic properties in various chemical reactions. For instance, methanesulfonic acid is used as a catalyst in the addition of acids to oleic acid, with benzoic acid as a notable example. This reaction proceeds via the carboxyl group without rearrangement of the initial product (Eisner, Perlstein, & Ault, 1963). Additionally, methanesulfonic acid has been employed in the synthesis of aromatic and aliphatic benzothiazoles from carboxylic acids, showcasing its utility in facilitating diverse chemical transformations (Sharghi & Asemani, 2009).
Organic Synthesis and Functionalization
In organic synthesis, methanesulfonic acid plays a crucial role. For example, it promotes the direct coupling of benzylic ethers and carbamates with simple ketones via oxidative C-H bond activation, a process important in organic chemistry (Liu et al., 2013). It is also used as a catalyst in the production of linear alkylbenzenes, which are key intermediates in the synthesis of detergents and lubricants (Luong et al., 2004).
Environmental and Biological Applications
Methanesulfonic acid has been observed to play a role in the microbial metabolism of methanesulfonic acid, a key intermediate in the biogeochemical cycling of sulfur. This process is crucial for understanding the environmental impact and degradation pathways of sulfur-containing compounds (Kelly & Murrell, 1999).
Safety and Hazards
The safety information for “3-(1-Methanesulfonylcyclopropyl)benzoic acid” indicates that it has several hazard statements including H302, H315, H319, and H335 . These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
While specific future directions for “3-(1-Methanesulfonylcyclopropyl)benzoic acid” are not available in the retrieved data, research into benzoic acid derivatives continues to be a vibrant field. These compounds have potential applications in the synthesis of pharmaceuticals, organic materials, and covalent organic frameworks .
Properties
IUPAC Name |
3-(1-methylsulfonylcyclopropyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4S/c1-16(14,15)11(5-6-11)9-4-2-3-8(7-9)10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BARFVKUYHLQXFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1(CC1)C2=CC=CC(=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1890064-34-2 |
Source
|
| Record name | 3-(1-methanesulfonylcyclopropyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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